Cas no 59337-89-2 (3-Chlorothiophene-2-carboxylic acid)

• Product Name: 3-Chlorothiophene-2-carboxylic acid
• CAS No: 59337-89-2
• MF: C₅H₃ClO₂S
• MW: 162.594119310379
• MDL: MFCD00043888
• CID: 57408
• PubChem ID: 701269
• Update Time: 2025-04-18

3-Chlorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorothiophene-2-carboxylic acid
• 3-chloro-2-thiopenecarboxylic acid
• 3-chloro-2-thiophenecarboxylic acid
• 3-chloro-thiophene-2-carboxylic acid
• 3-Chlor-thiophen-2-carbonsaeure
• 3-Chloro-2-thiophenecarboxylicacid
• AKOS000282026
• SY007125
• Maybridge1_004006
• STR00764
• BP-12741
• 1J-932
• HMS552O02
• 3-Chlorothiophene-2-carboxylic acid, 97%
• 2-[2-(4-CHLOROPHENYL)-1,3-THIAZOL-4-YL]ACETICACID
• 59337-89-2
• PB10064
• 2-Thiophenecarboxylic acid, chloro-
• SCHEMBL154710
• FT-0615361
• CCG-51704
• CS-0043862
• A8351
• FT-0645315
• NHJ3TF7HG2
• Z1203161836
• 3-Chlorothiophene-2-carboxylicacid
• BXEAAHIHFFIMIE-UHFFFAOYSA-N
• EN300-100229
• DTXSID00351483
• 3-chlorothiophenecarboxylic acid
• SR-01000640990-1
• chlorothiophenecarboxylic
• MFCD00043888
• 3-Chloro-2-thiophenecarboxylic Acid;
• DB-012082

• MDL： MFCD00043888
• Inchi： 1S/C5H3ClO2S/c6-3-1-2-9-4(3)5(7)8/h1-2H,(H,7,8)
• InChI Key： BXEAAHIHFFIMIE-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(=O)O
• BRN： 121052

Computed Properties

• Exact Mass: 161.95400
• Monoisotopic Mass: 161.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Color/Form: powder
• Density: 1.466 (estimate)
• Melting Point: 186-190 °C (lit.)
• Boiling Point: 291.7±20.0 °C at 760 mmHg
• Flash Point: 130.2℃
• PSA: 65.54000
• LogP: 2.09970

3-Chlorothiophene-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38